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Compound of Interest

Compound Name: Butyl 2-methoxyethyl ether

CAS No.: 500005-29-8

Cat. No.: B7823240 Get Quote

In the landscape of chemical nomenclature, precision is paramount. The term "Butyl 2-
methoxyethyl ether" does not correspond to a single, standardly recognized chemical entity

and appears to be a conflation of two common and industrially significant glycol ether solvents.

An analysis of the name suggests two plausible interpretations that this guide will address:

Bis(2-methoxyethyl) ether (Diglyme): This molecule contains the "2-methoxyethyl ether"

backbone and is a widely used aprotic polar solvent.

2-Butoxyethanol (Butyl Cellosolve): This molecule contains the "Butyl" group and is a

versatile amphipathic solvent.

This guide, therefore, provides a comprehensive technical overview of the solubility

characteristics of these two representative glycol ethers. Understanding their behavior in

various organic solvents is critical for researchers, scientists, and drug development

professionals who rely on these compounds for reaction media, formulation, and purification

processes.

Physicochemical Properties: The Foundation of
Solubility
A solvent's behavior is dictated by its molecular structure. The interplay of polarity, hydrogen

bonding capability, and size determines its interaction with other molecules. Below is a
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comparison of the key properties of our two subject compounds.

Property
Bis(2-methoxyethyl) ether
(Diglyme)

2-Butoxyethanol

CAS Number 111-96-6[1] 111-76-2[2]

Molecular Formula C6H14O3[1] C6H14O2

Molecular Weight 134.17 g/mol [1] 118.17 g/mol

Boiling Point 162 °C[3] 171 °C

Density ~0.945 g/mL[4] ~0.90 g/mL

Dipole Moment ~1.9 D ~2.1 D

Hydrogen Bond Donor No Yes

Hydrogen Bond Acceptor Yes (3 oxygen atoms) Yes (2 oxygen atoms)

The Causality of Molecular Structure
Bis(2-methoxyethyl) ether (Diglyme) is an aprotic polar solvent. Its polarity stems from the three

ether oxygen atoms, which create a significant dipole moment. While it cannot donate

hydrogen bonds, its oxygen atoms are effective hydrogen bond acceptors. Its two terminal

methyl groups and ethylene backbones provide non-polar character, enabling interaction with

hydrocarbons.[1][3]

2-Butoxyethanol, in contrast, is amphipathic. It possesses a polar head—the hydroxyl (-OH)

group—which is both a hydrogen bond donor and acceptor. It also has a non-polar tail—the n-

butyl group. This dual nature allows it to act as a "coupler" solvent, bridging the miscibility gap

between aqueous and organic phases.

The following diagram illustrates the key structural features governing their solubility.
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Structural Features Governing Solubility

Bis(2-methoxyethyl) ether (Diglyme) 2-Butoxyethanol

CH3-O-CH2CH2-O-CH2CH2-O-CH3

Hydrogen Bond Acceptor
(Ether Oxygens)

Polar Nature

Non-Polar Character
(Alkyl Groups)

Dispersive Forces

CH3(CH2)3-O-CH2CH2-OH

Hydrogen Bond Donor & Acceptor
(Hydroxyl Group)

High Polarity & Protic Nature

Non-Polar Character
(Butyl Chain)

Hydrophobic Interactions

Click to download full resolution via product page

Caption: Key structural features of Diglyme and 2-Butoxyethanol.

Comprehensive Solubility Profile
The principle of "like dissolves like" is the cornerstone of predicting solubility. A substance's

polarity, hydrogen bonding ability, and other intermolecular forces must be compatible with

those of the solvent for miscibility to occur.
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Solvent Class
Solvent
Example

Bis(2-
methoxyethyl)
ether
(Diglyme)

2-
Butoxyethanol

Rationale

Water H₂O Miscible[1][3] Miscible

Both form

hydrogen bonds

with water. 2-

Butoxyethanol

has temperature-

dependent

miscibility.[2]

Alcohols
Methanol,

Ethanol
Miscible[1] Miscible

Strong hydrogen

bonding

interactions with

both solutes.

Ethers
Diethyl Ether,

THF
Miscible[1] Miscible

Similar ether

functional groups

lead to favorable

dipole-dipole

interactions.

Ketones Acetone Miscible Miscible

Polar aprotic

solvents that

interact well with

the polar nature

of glycol ethers.

Esters Ethyl Acetate Miscible Miscible

Favorable dipole-

dipole

interactions.

Hydrocarbons Hexane, Toluene Miscible[1][3] Miscible

The alkyl

portions of the

glycol ethers

allow for

sufficient van der

Waals forces.
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Chlorinated Dichloromethane Miscible Miscible

Both are

effective solvents

for a wide range

of polarities.

As evidenced, both glycol ethers are remarkably versatile solvents, demonstrating miscibility

across a wide spectrum of organic solvent classes. This broad compatibility is a direct result of

their molecular structures, which contain both polar and non-polar regions.

Experimental Protocol for Solubility Determination
A self-validating system for determining solubility involves a tiered approach, from qualitative

screening to precise quantitative analysis.

Workflow for Solubility Assessment
The following workflow provides a robust methodology for characterizing the solubility of a

compound like a glycol ether in a novel solvent system.
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Start: Define Solute & Solvent System

Step 1: Qualitative Screening
(Visual Miscibility Test)

Add 0.1 mL of solute to 1.0 mL of solvent in a vial.

Vortex for 30 seconds.

Visually inspect for homogeneity, cloudiness, or phase separation.

Is the mixture a single, clear phase?

Result: Miscible / Highly Soluble

Yes

Result: Immiscible / Poorly Soluble

No

Step 2: Quantitative Analysis
(For precise solubility limit)

Prepare a saturated solution by adding excess solute to a known volume of solvent.

Equilibrate at a constant temperature (e.g., 25°C) for 24 hours with stirring.

Separate the undissolved solute (centrifugation/filtration).

Analyze the concentration of the solute in the supernatant via GC, HPLC, or gravimetric analysis.

End: Report Solubility
(e.g., in g/100mL at T°C)

Click to download full resolution via product page

Caption: Experimental workflow for determining solvent miscibility and solubility.
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Detailed Step-by-Step Methodology
Objective: To determine if Butyl 2-methoxyethyl ether (represented by Diglyme) is miscible

with Toluene.

Materials:

Bis(2-methoxyethyl) ether (Diglyme), analytical grade

Toluene, analytical grade

Glass vials (5 mL) with caps

Pipettes

Vortex mixer

Protocol (Qualitative Screening):

Preparation: In a clean, dry 5 mL glass vial, pipette 2.0 mL of Toluene.

Addition of Solute: Add 0.2 mL of Diglyme to the vial. This creates a 10% v/v mixture.

Mixing: Cap the vial securely and vortex the mixture vigorously for 30 seconds.

Observation: Let the vial stand for 2 minutes. Visually inspect the sample against a well-lit

background.

Causality: A single, clear, and homogenous phase indicates miscibility. Any cloudiness

(turbidity) or the formation of distinct layers indicates immiscibility or partial solubility.

Confirmation: To confirm miscibility, repeat the process by adding 2.0 mL of Diglyme to 0.2

mL of Toluene. True miscibility exists across all proportions.

Protocol (Quantitative Determination - Gravimetric Method):

Prepare Saturated Solution: In a sealed flask, add ~5 mL of Diglyme to 5 mL of a solvent in

which it is only partially soluble. Stir vigorously at a constant temperature (e.g., 25°C) for 24

hours to ensure equilibrium is reached.
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Phase Separation: Allow the solution to stand undisturbed until clear phase separation

occurs. If an emulsion forms, centrifugation may be required.

Sample Collection: Carefully pipette a precise volume (e.g., 1.00 mL) from the center of the

solvent phase, ensuring no undissolved solute is transferred.

Solvent Evaporation: Transfer the aliquot to a pre-weighed beaker. Gently evaporate the

solvent in a fume hood or using a rotary evaporator.

Mass Determination: Once all the solvent has evaporated, weigh the beaker again. The

difference in mass corresponds to the amount of Diglyme dissolved in the 1.00 mL aliquot.

Calculation: Express the solubility in g/100 mL.

Applications in Research and Drug Development
The unique solubility profiles of these glycol ethers make them indispensable in various

scientific fields.

Organic Synthesis: Diglyme's high boiling point and stability in the presence of strong bases

make it an excellent solvent for organometallic reactions, such as Grignard reactions, and

polymerizations.[1] Its ability to chelate cations can enhance the reactivity of anions.[1]

Formulation Science: 2-Butoxyethanol is widely used in coatings, cleaners, and inks due to

its ability to dissolve a wide range of resins and dyes. Its surfactant-like properties aid in the

formation of stable microemulsions, a key technology in advanced drug delivery systems for

poorly water-soluble APIs.

Toxicology and Metabolism: In drug development, understanding a solvent's metabolic fate is

crucial. Studies have shown that bis(2-methoxyethyl) ether is metabolized in vivo to

methoxyacetic acid, a known developmental toxicant.[5][6] This knowledge is critical for risk

assessment when considering its use in any process related to pharmaceuticals.

Conclusion
While the query "Butyl 2-methoxyethyl ether" is ambiguous, it points toward a class of highly

versatile and industrially important solvents. By examining the properties of two representative
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compounds, bis(2-methoxyethyl) ether (Diglyme) and 2-Butoxyethanol, we can appreciate the

profound impact of molecular structure on solubility. Their ability to interact favorably with a

wide range of organic compounds, from non-polar hydrocarbons to polar alcohols, makes them

powerful tools for researchers. A thorough understanding of their physicochemical properties,

supported by robust experimental validation, is essential for their effective and safe application

in the laboratory and beyond.
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[https://www.benchchem.com/product/b7823240#solubility-of-butyl-2-methoxyethyl-ether-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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